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Compound of Interest

Compound Name: Streptothricin E

Cat. No.: B1681147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Streptothricin E is a member of the streptothricin class of antibiotics, which are

aminoglycosides produced by various species of Streptomyces. Nourseothricin, a commercially

available mixture of streptothricins, is predominantly composed of streptothricins D and F, but

also contains streptothricin E.[1][2][3] These antibiotics exhibit broad-spectrum activity against

gram-negative and gram-positive bacteria by inhibiting protein synthesis.[1][2] A critical

parameter for the effective use of any antibiotic in a research or drug development setting is its

solubility in common laboratory solvents. This document provides an overview of the known

solubility of streptothricins and detailed protocols for determining the solubility of Streptothricin
E and preparing stock solutions.

Data Presentation: Solubility of Streptothricins
Quantitative solubility data for Streptothricin E specifically is not readily available in the public

domain. However, data for nourseothricin, a mixture containing Streptothricin E, provides a

strong indication of the expected solubility. Streptothricins are generally known for their high

water solubility.[4]
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Solvent
Quantitative Solubility
(Nourseothricin Sulfate)

Qualitative Solubility
(Streptothricin Class)

Water 250 mg/mL[5] Highly soluble[1][4]

Ethanol Data not available
Generally used for less water-

soluble antibiotics

Methanol Data not available Data not available

Dimethyl Sulfoxide (DMSO) Data not available
Generally used for water-

insoluble compounds

Dimethylformamide (DMF) Data not available
Generally used for water-

insoluble compounds

Experimental Protocols
Protocol 1: Determination of Streptothricin E Solubility
This protocol describes a general method to determine the solubility of Streptothricin E in a

given solvent. The "shake flask" method is a widely accepted technique for determining

equilibrium solubility.

Materials:

Streptothricin E (pure compound)

Solvents of interest (e.g., water, ethanol, methanol, DMSO, DMF)

Calibrated analytical balance

Vortex mixer

Orbital shaker with temperature control (set to 25°C or desired experimental temperature)

Microcentrifuge

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system for

quantification
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Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Pipettes and sterile tips

Methodology:

Preparation of Supersaturated Solutions:

Add an excess amount of Streptothricin E to a series of microcentrifuge tubes. The exact

amount should be more than what is expected to dissolve.

Add a defined volume (e.g., 1 mL) of each solvent to be tested into the respective tubes.

Equilibration:

Tightly cap the tubes and vortex vigorously for 1-2 minutes to facilitate initial dissolution.

Place the tubes in an orbital shaker set to a constant temperature (e.g., 25°C) and agitate

for a set period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solute:

After incubation, centrifuge the tubes at high speed (e.g., 10,000 x g) for 10-15 minutes to

pellet the undissolved Streptothricin E.

Quantification of Dissolved Solute:

Carefully collect an aliquot of the supernatant without disturbing the pellet.

Dilute the supernatant with an appropriate solvent to a concentration within the linear

range of the chosen analytical method (spectrophotometry or HPLC).

Measure the concentration of Streptothricin E in the diluted supernatant.

Calculate the original concentration in the undissolved sample, which represents the

solubility of Streptothricin E in that solvent.

Data Reporting:
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Express the solubility in mg/mL or other appropriate units.

Protocol 2: Preparation of a Streptothricin E Stock
Solution
This protocol provides a method for preparing a sterile stock solution of Streptothricin E,

primarily using water as the solvent due to its high solubility.

Materials:

Streptothricin E

Sterile, nuclease-free water

Calibrated analytical balance

Sterile conical tubes or flasks

Vortex mixer

Sterile syringe filter (0.22 µm)

Sterile storage tubes (e.g., cryovials or microcentrifuge tubes)

Methodology:

Weighing the Compound:

On a calibrated analytical balance, carefully weigh the desired amount of Streptothricin
E.

Dissolution:

Transfer the weighed Streptothricin E into a sterile conical tube.

Add the required volume of sterile water to achieve the desired stock concentration (e.g.,

for a 100 mg/mL stock solution, add 10 mL of water to 1 g of Streptothricin E).
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Vortex the solution until the Streptothricin E is completely dissolved. Gentle warming may

be applied if necessary, but care should be taken to avoid degradation.

Sterilization:

Draw the solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution into a new sterile tube.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile storage tubes.

Label the tubes clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -20°C for long-term storage.

Mandatory Visualizations
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Workflow for Determining Streptothricin E Solubility

Separation

Weigh excess
Streptothricin E

Add defined volume
of solvent

Vortex vigorously Incubate on orbital shaker
(e.g., 24-48h at 25°C)

Centrifuge to pellet
undissolved solid

Collect supernatant

Dilute supernatant

Measure concentration
(Spectrophotometry/HPLC)

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for Determining Streptothricin E Solubility.
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Mechanism of Action of Streptothricin E

Streptothricin E

30S Ribosomal Subunit

Binds to

Inhibition of Protein Synthesis Induction of mRNA Miscoding
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Caption: Mechanism of Action of Streptothricin E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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